Cas no 1356541-72-4 (N-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrazole-1-acetamide)

• Product Name: N-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrazole-1-acetamide
• CAS No: 1356541-72-4
• MF: C₁₄H₂₂BN₃O₃
• MW: 291.153783321381
• CID: 2110117
• Update Time: 2023-11-19

N-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrazole-1-acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrazole-1-acetamide
• CID 101043332
• 1H-Pyrazole-1-acetamide, N-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C14H22BN3O3/c1-13(2)14(3,4)21-15(20-13)10-7-16-18(8-10)9-12(19)17-11-5-6-11/h7-8,11H,5-6,9H2,1-4H3,(H,17,19)
• InChI Key： UILAQZNYXCICQH-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(C=2)CC(NC2CC2)=O)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 410
• Topological Polar Surface Area: 65.4

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 494.2±28.0 °C(Predicted)
• pka: 14.90±0.20(Predicted)